Cas no 1174020-25-7 ((1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 1174020-25-7
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD28502389
• CID: 2604012
• PubChem ID: 57389355
• Update Time: 2025-06-13

(1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• trans-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octan-2-carboxylic acid
• UMHGLONVYIYIOU-NEPJUHHUSA-N
• SB17943
• J3.659.874C
• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2alpha-carboxylic acid
• (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• (2S, 5R)-6-benzyloxy-7-ox
• (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• (2S, 5R)-6-benzyloxy-7-oxo-1, 6-diaza-bicyclo [3.2.1] octane-2-carboxylic acid
• rel-(1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• H11173
• rel-(1R,2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylicacid
• ZWB02025
• (2s,5r)-6-benzyloxy-7-oxo-1,6-diaza-bicyclo[3.2.1]-octane-2-carboxylic acid
• TRANS-6-BENZYLOXY-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID;(2S,5R)-6-(BENZYLOXY)-7-OXO-1,6-DIAZABICYCLO[3.2.1]OCTANE-2-CARBOXYLIC ACID
• 1174020-25-7
• CS-M3718
• AKOS030628494
• DB-200167
• SCHEMBL16611440
• MFCD28502389
• P15813
• (2S,5R)-6-(phenylmethoxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• AS-52864
• EX-A2293D
• 1,6-Diazabicyclo[3.2.1]octane-2-carboxylic acid, 7-oxo-6-(phenylmethoxy)-, (1R,2S,5R)-
• SCHEMBL1980962
• 396731-12-7
• (2S,5R)-7-oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• M3P8C626EQ
• (2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo(3.2.1)octane-2-carboxylic acid
• (1R,2S,5R)-7-Oxo-6-(phenylmethoxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid
• 7-Oxo-6-(phenylmethoxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid, (1R,2S,5R)-
• 882-067-3

• MDL： MFCD28502389
• Inchi： 1S/C14H16N2O4/c17-13(18)12-7-6-11-8-15(12)14(19)16(11)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,17,18)/t11-,12+/m1/s1
• InChI Key： UMHGLONVYIYIOU-NEPJUHHUSA-N
• SMILES： O(CC1C=CC=CC=1)N1C(N2[C@H](C(=O)O)CC[C@@H]1C2)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 1.2

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid

Comprehensive Overview of (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 1174020-25-7)

The compound (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 1174020-25-7) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate bicyclo[3.2.1]octane scaffold, combined with a benzyloxy group and a carboxylic acid moiety, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential as a β-lactamase inhibitor, a class of compounds critical in addressing antibiotic resistance—a pressing global health concern.

In recent years, the rise of antimicrobial resistance (AMR) has become a hot topic in both scientific and public health circles. The search for effective β-lactamase inhibitors has intensified, and compounds like (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid are at the forefront of this research. Its unique structure allows it to potentially inhibit enzymes that degrade β-lactam antibiotics, thereby restoring the efficacy of these life-saving drugs. This aligns with the growing demand for innovative solutions to combat superbugs and multidrug-resistant bacteria.

The diazabicyclo[3.2.1]octane core of this compound is particularly noteworthy. This scaffold is known for its conformational rigidity, which enhances binding affinity to target proteins. The presence of the 7-oxo and carboxylic acid groups further contributes to its reactivity and potential as a pharmacophore. Such features make it a valuable subject for structure-activity relationship (SAR) studies, a common focus in drug discovery pipelines. Researchers are also investigating its synergistic effects with existing antibiotics, a strategy that could revolutionize treatment protocols for resistant infections.

From a synthetic chemistry perspective, the preparation of (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid involves sophisticated methodologies, including asymmetric synthesis and stereoselective reactions. These techniques are critical for achieving the desired stereochemistry, which is often a determinant of biological activity. The compound’s chiral centers at positions 1R, 2S, and 5R highlight the importance of precision in its synthesis, a challenge that appeals to organic chemists specializing in complex molecule construction.

Beyond its potential in antimicrobial applications, this compound is also being explored for its role in enzyme inhibition and protease modulation. These properties are relevant to broader therapeutic areas, such as inflammatory diseases and oncology. The versatility of the diazabicyclo[3.2.1]octane scaffold underscores its value as a privileged structure in drug design, a term used to describe molecular frameworks capable of interacting with multiple biological targets.

In the context of SEO optimization, this compound’s nomenclature and associated keywords—such as β-lactamase inhibitor, antibiotic resistance, and diazabicyclo[3.2.1]octane—are frequently searched by researchers, clinicians, and pharmaceutical professionals. Addressing these queries with accurate, detailed information enhances the visibility and utility of this content. Additionally, the integration of trending topics like AMR and drug discovery innovations ensures the article remains relevant and engaging to a wide audience.

In summary, (1R,2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 1174020-25-7) represents a fascinating intersection of chemistry and biology. Its potential applications in addressing antibiotic resistance, coupled with its complex synthetic challenges, make it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.